Cas no 192138-05-9 (Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]-)

• Product Name: Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]-
• CAS No: 192138-05-9
• MF: C₇₀H₉₆O₂P₂
• MW: 1031.45758247375
• MDL: MFCD09753001
• CID: 116137
• PubChem ID: 329753371
• Update Time: 2025-04-18

Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]-
• (3-Isopropylphenyl)(2'-{[3-(2-methyl-2-propanyl)phenyl]phosphino} -2-biphenylyl)phosphine
• (R)-3,5-t-Bu-MeOBIPHEP
• Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethyle...
• (2,3-dimethoxyphenyl)-(piperidin-4-yl)methanol
• (2,3-dimethoxyphenyl)-(piperidin-4-yl)-methanol
• (R)-(+)-(2,3-dimethoxyphenyl)(piperidin-4-yl)metanol
• (R)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis(bis(3,5-di-tert-butylphenyl)phosphine)
• 4-[1-hydroxy-1-(2,3-dimethoxyphenyl)methyl]piperidine
• 4-[1-hydroxy-1-(2,3-dimethoxyphenyl)-methyl]piperidine
• BBL021918
• FT-0667372
• rac (2,3-Dimethoxyphenyl)-4-piperidinemethanol
• STK894635
• SureCN3048145
• SL-A121-1
• (R)-(6,6μ-Dimethoxybiphenyl-2,2μ-diyl)bis[bis(3,5-di-tert-butylphenyl)phosphine]
• (3-tert-butylphenyl)-[2-[2-(3-propan-2-ylphenyl)phosphanylphenyl]phenyl]phosphane
• (R)-(+)-2,2'-Bis[di-(3,5-di-t-butylphenyl)-phosphino]- 6,6'-dimethoxy-1,1'-biphenyl
• (R)-(+)-2,2'-Bis[di-(3,5-di-tert-butylphenyl)-phosphino]-6,6'-dimethoxy-1,1'-biphenyl
• (R)-3,5-t-Bu-MeOBIPHEP, SL-A121-1, (R)-2,2μ-Bis[bis(3,5-di-tert-butyl)phosphino]-6,6μ-dimethoxy-1,1μ-biphenyl
• (R)-(+)-2,2'-Bis[di(3,5-di-t-butylphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%
• (R)-(+)-2,2''-BIS[DI(3,5-DI-T-BUTYLPHENYL)PHOSPHINO]-6,6''-DIMETHOXY-1,1''-BIPHENYL, MIN. 97%
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butylphenyl)phosphine] >=97%, optical purity ee: >=99%
• E76888
• 192138-05-9
• [2-[2-bis(3,5-ditert-butylphenyl)phosphanyl-6-methoxyphenyl]-3-methoxyphenyl]-bis(3,5-ditert-butylphenyl)phosphane
• Phosphine, 1,1'-[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]-
• (S)-(-)-2,2/'-Bis[di(3,5-di-t-butylphenyl)phosphino]-6,6/'-dimethoxy-1,1/'-biphenyl,min.97per cent
• MFCD09753001
• 2033140-76-8
• SCHEMBL1985478
• E76887
• Phosphine, 1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]-
• (S)-(6,6'-DIMETHOXYBIPHENYL-2,2'-DIYL)BIS[BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHINE]
• (R)-(+)-2,2/'-Bis[di(3,5-di-t-butylphenyl)phosphino]-6,6/'-dimethoxy-1,1/'-biphenyl,min.97per cent
• (S)-(-)-2,2'-Bis[di(3,5-di-t-butylphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl,min.97%
• (S)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butylphenyl)phosphine], >=97%, optical purity ee: >=99%
• (S)-(-)-2,2'-Bis[di(3,5-di-t-butylphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butylphenyl)phosphine]
• (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(3,5-di-tert-butylphenyl)phosphine], >=97%, optical purity ee: >=99%
• (6,6'-Dimethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(bis(3,5-di-tert-butylphenyl)phosphane)
• J-012418
• 167709-31-1
• J-010389
• (R)-(+)-2,2'-Bis[di(3,5-di-t-butylphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl
• {2'-[BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHANYL]-6,6'-DIMETHOXY-[1,1'-BIPHENYL]-2-YL}BIS(3,5-DI-TERT-BUTYLPHENYL)PHOSPHANE

• MDL： MFCD09753001
• Inchi： 1S/C70H96O2P2/c1-63(2,3)45-33-46(64(4,5)6)38-53(37-45)73(54-39-47(65(7,8)9)34-48(40-54)66(10,11)12)59-31-27-29-57(71-25)61(59)62-58(72-26)30-28-32-60(62)74(55-41-49(67(13,14)15)35-50(42-55)68(16,17)18)56-43-51(69(19,20)21)36-52(44-56)70(22,23)24/h27-44H,1-26H3
• InChI Key： PBYRAYONARLAQJ-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC(=C1C1=C(C=CC=C1P(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)OC)OC)(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 1030.68855630g/mol
• Monoisotopic Mass: 1030.68855630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 22.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• PSA: 27.18000
• LogP: 7.03310
• Solubility: Not available

Phosphine,1,1'-[(1R)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[1,1-bis[3,5-bis(1,1-dimethylethyl)phenyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3